2-[(6-amino-3,5-dicyano-2-pyridinyl)thio]-N-cyclopentylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of related compounds involves cyclization reactions and interactions with different chemical reagents. Studies describe the synthesis of heterocyclic compounds through reactions involving cyanoacetamides and thioacetamides, leading to the formation of pyridines, thienopyridines, and other heterocyclic derivatives (Chigorina et al., 2019); (Shams et al., 2010).
Molecular Structure Analysis
The molecular structure of compounds similar to 2-[(6-amino-3,5-dicyano-2-pyridinyl)thio]-N-cyclopentylacetamide has been studied using various spectroscopic methods. NMR spectroscopy and DFT quantum chemical calculations are common tools for these analyses, providing insight into tautomeric equilibriums and molecular conformations (Bourdais et al., 1980).
Chemical Reactions and Properties
These compounds undergo a variety of chemical reactions, including cyclizations, condensations, and reactions with active halogen-containing compounds to yield diverse heterocyclic products. The reactivity is influenced by the structural features of the cyanoacetamide and thioacetamide moieties, leading to the formation of complex structures (Attaby et al., 2004).
Physical Properties Analysis
The physical properties, such as solubility, melting points, and crystalline structure, are essential for understanding the behavior of these compounds in different environments. These properties are typically investigated through crystallography and thermal analysis, providing essential data for application development (Dyachenko et al., 1996).
properties
IUPAC Name |
2-(6-amino-3,5-dicyanopyridin-2-yl)sulfanyl-N-cyclopentylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N5OS/c15-6-9-5-10(7-16)14(19-13(9)17)21-8-12(20)18-11-3-1-2-4-11/h5,11H,1-4,8H2,(H2,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJPRFPRYCUWWBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CSC2=C(C=C(C(=N2)N)C#N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(6-amino-3,5-dicyanopyridin-2-yl)sulfanyl]-N-cyclopentylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.